Cas no 98789-58-3 (Benzenamine, 4-(1,2-diphenylethenyl)-N,N-diphenyl-)
98789-58-3 structure
Product Name:Benzenamine, 4-(1,2-diphenylethenyl)-N,N-diphenyl-
CAS No:98789-58-3
MF:C32H25N
MW:423.547608137131
CID:750471
PubChem ID:68975454
Update Time:2025-04-19
Benzenamine, 4-(1,2-diphenylethenyl)-N,N-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-(1,2-diphenylethenyl)-N,N-diphenyl-
- 4-(1,2-diphenylethenyl)-N,N-diphenylaniline
- 4-(1,2-Diphenylvinyl)-N,N-diphenylaniline
- 98789-58-3
- SCHEMBL4252025
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- Inchi: 1S/C32H25N/c1-5-13-26(14-6-1)25-32(27-15-7-2-8-16-27)28-21-23-31(24-22-28)33(29-17-9-3-10-18-29)30-19-11-4-12-20-30/h1-25H/b32-25+
- InChI Key: DLINWORGAUMKEA-WGPBWIAQSA-N
- SMILES: N(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)/C(=C/C1C=CC=CC=1)/C1C=CC=CC=1
Computed Properties
- Exact Mass: 423.199
- Monoisotopic Mass: 423.199
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 558
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 9.3
- Topological Polar Surface Area: 3.2Ų
Benzenamine, 4-(1,2-diphenylethenyl)-N,N-diphenyl- Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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